Cas no 2031260-62-3 (2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride)

• Product Name: 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride
• CAS No: 2031260-62-3
• MDL: MFCD30344784
• CID: 4634008
• PubChem ID: 126796244
• Update Time: 2025-10-11

2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride

• MDL： MFCD30344784

Additional information on 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride

Comprehensive Overview of 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride (CAS No. 2031260-62-3)

The compound 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride (CAS No. 2031260-62-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This hydrochloride salt derivative is characterized by its unique molecular structure, which combines a difluoroaniline core with a 2-methylphenoxy substituent. Its CAS number 2031260-62-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability in scientific literature.

In recent years, the demand for fluorinated aromatic compounds like 2,4-difluoro-6-(2-methylphenoxy)aniline has surged due to their enhanced bioavailability and metabolic stability. These properties make them invaluable in the design of small-molecule drugs and crop protection agents. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as computational models prioritize fluorinated scaffolds for their optimal binding affinity and pharmacokinetic profiles.

The synthesis of 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride typically involves multi-step organic reactions, including nucleophilic aromatic substitution and salt formation. Researchers frequently inquire about its solubility (notably in polar solvents like DMSO or methanol) and stability under ambient conditions, which are critical for storage and handling protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a topic often explored in quality control forums.

From an industrial perspective, 2031260-62-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize waste and energy consumption, optimizing the production of this compound aligns with the Principles of Green Chemistry. This has led to innovations in catalytic methods and solvent-free reactions, topics frequently searched in academic databases and patent filings.

Another area of interest is the compound’s potential biological activity. While specific applications remain proprietary, analogs of difluoroaniline derivatives have demonstrated utility as enzyme inhibitors and receptor modulators. This has spurred discussions in medicinal chemistry communities about structure-activity relationships (SAR) and lead optimization strategies. Notably, the 2-methylphenoxy moiety is hypothesized to enhance lipophilicity, a feature explored in drug delivery research.

For those sourcing CAS 2031260-62-3, considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance (e.g., REACH, GMP). These factors dominate procurement discussions in pharmaceutical supply chains. Additionally, the compound’s handling precautions—such as avoiding inhalation and using personal protective equipment (PPE)—are frequently addressed in safety data sheets (SDS) and occupational health guidelines.

In summary, 2,4-difluoro-6-(2-methylphenoxy)aniline hydrochloride represents a versatile building block in modern chemistry. Its CAS No. 2031260-62-3 ensures unambiguous identification, while its structural features align with contemporary trends in drug design and agrochemical innovation. As research continues to uncover new applications, this compound will likely remain a focal point in high-impact scientific journals and industrial R&D pipelines.